Tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate
• InChI: InChI=1S/C9H14BrNO3/c1-9(2,3)14-8(13)11-5-4-6(10)7(11)12/h6H,4-5H2,1-3H3
• InChI Key: KYXFVRONPLZWTK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1=O)Br
• Molecular Formula: C9H14BrNO3
• Molecular Weight: 264.12 g/mol
• CAS RN: 1824027-05-5

Description

Tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate is a chemical compound with the molecular formula C9H14BrNO3. It has a molecular weight of 264.12. It is a yellowish-white solid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H14BrNO3/c1-9(2,3)14-8(13)11-5-4-6(10)7(11)12/h6H,4-5H2,1-3H3. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a yellowish-white solid at room temperature. It is soluble in most organic solvents but insoluble in water. It has a certain hydrophobicity due to the presence of many carbon-hydrogen bonds within the molecule.

Scientific Research Applications

• Supramolecular Arrangements in Analogues Tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate analogues have been studied for their unique supramolecular arrangements. Despite lacking a hydrogen bond donor and acceptor system, these compounds, upon bulky substitutions, can form intricate supramolecular assemblies via various weak interactions. This was demonstrated in a study of three 3-oxopyrrolidine analogues, highlighting the role of weak interactions like C-H⋯O and C-H⋯π in controlling molecular conformation and assembly formation (Samipillai et al., 2016).

• Functionalized Pyrrolidinone Synthesis The compound has been utilized in synthesizing highly functionalized 2-pyrrolidinones. This was showcased in the efficient synthesis of tert-butyl 3-cyano-3-cyclopropyl-2-oxopyrrolidine-4-carboxylate, a compound instrumental in developing novel macrocyclic Tyk2 inhibitors (Sasaki et al., 2020).

• Recyclization of Pyrazolo Analogues Research on tert-butyl 2-(7-bromo-3-tert-butyl-8-R-4-oxopyrazolo[5,1-c][1,2,4]triazin-1(4H)-yl)acetates, related to this compound, demonstrated anionic cascade reactions leading to the formation of complex pyrrolo and triazino systems. This highlights the compound's role in the synthesis of multifaceted molecular structures (Ivanov, 2020).

• Synthesis of Pyrrole-3-carboxylic Acid Derivatives Tert-butyl esters related to this compound have been employed in the first one-step continuous flow synthesis of pyrrole-3-carboxylic acids. This methodology leverages the byproduct HBr in the Hantzsch reaction for in situ hydrolysis, simplifying the synthesis process (Herath & Cosford, 2010).

• Enantioselective Nitrile Anion Cyclization A study on enantioselective nitrile anion cyclization to synthesize substituted pyrrolidines, using N-tert-butyl disubstituted pyrrolidines, showcased the potential of this compound derivatives in asymmetric synthesis. This approach offered a practical and efficient synthesis of chiral pyrrolidines (Chung et al., 2005).

• Synthesis and Structural Analysis of Schiff Base Compounds this compound derivatives have been used in the synthesis and characterization of Schiff base compounds. These studies involve detailed X-ray crystallographic and DFT analyses, highlighting the compound's role in advanced molecular structure research (Çolak et al., 2021).

• Synthesis of Piperidine Derivatives The compound's derivatives have been pivotal in the synthesis of piperidine derivatives fused to a tetrahydrofuran ring. This demonstrates the compound's versatility in synthesizing complex heterocyclic systems, important in pharmaceutical research (Moskalenko & Boev, 2014).

• Photooxidation Studies in Pyrrole Derivatives this compound-related compounds have been studied for their photooxidation reactions. These studies provide insight into the pathways leading to various pyrrole derivatives, essential in synthesizing bioactive compounds (Wasserman et al., 1996).

Mechanism of Action

The mechanism of action for Tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate is not specified in the available resources. It’s often used as a building block in chemical synthesis.

Safety and Hazards

The safety data sheet for Tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray.